(Z)-2-Phenylpropenyl acetate

• CAS No.: 37973-52-7
• Molecular Formula: C11H12O2
• Molecular Weight: 176.21 g/mol
• IUPAC Name: [(Z)-2-phenylprop-1-enyl] acetate
• InChI: InChI=1S/C11H12O2/c1-9(8-13-10(2)12)11-6-4-3-5-7-11/h3-8H,1-2H3/b9-8-
• InChI Key: CLCGEEANBAUENX-HJWRWDBZSA-N
• SMILES: CC(=COC(=O)C)C1=CC=CC=C1
• Isomeric SMILES: C/C(=C/OC(=O)C)/C1=CC=CC=C1
• Other CAS No.: 79809-21-5; 37973-52-7

Description

(Z)-2-Phenylpropenyl acetate is a useful research compound. Its molecular formula is C11H12O2 and its molecular weight is 176.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality (Z)-2-Phenylpropenyl acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-2-Phenylpropenyl acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Chemical Reactions Analysis

Stereochemical Outcomes

The E/Z ratio of substituted alkenes is critical in determining reaction pathways. For example:

• In iron-catalyzed cross-coupling reactions, E/Z ratios of up to 7.5:1 were observed for acetate derivatives under elevated temperatures (0°C) .

• Solvent choice (e.g., toluene vs. THF) significantly impacts stereoselectivity, with THF yielding lower E/Z ratios (2.5:1) compared to tetrahydrofuran (3.9:1) .

Reaction Factor	E/Z Ratio	Yield	Source
Elevated temperature (0°C)	7.5:1	92%
Solvent (THF)	2.5:1	85%
Solvent (Toluene)	3.9:1	85%

3.1. Nucleophilic Acyl Substitution

Acetates like (Z)-2-Phenylpropenyl acetate typically undergo nucleophilic acyl substitution under basic conditions. The mechanism involves:

• Deprotonation of the alcohol (e.g., by K₂CO₃ or NaOtBu).

• Nucleophilic attack on the carbonyl carbon.

• Formation of a tetrahedral intermediate.

• Expulsion of the leaving group (e.g., acetate).

This pathway is supported by the use of K₂CO₃ in acetone for phenolic derivatives , though direct evidence for (Z)-isomers is unavailable.

3.2. Hydrogen Abstraction and Radical Reactions

For propargyl-substituted compounds, OH-initiated reactions (e.g., hydrogen abstraction) may occur, as seen in . While not directly applicable, analogous compounds exhibit H-abstraction from propargyl groups via low-energy barriers (e.g., 4.59 kcal/mol for R7 pathway) .

4.1. NMR Spectroscopy

For related acetates (e.g., 2-phenylpropyl acetate), key NMR features include:

• ¹H NMR : δ 7.17–7.77 ppm for aromatic protons.

• ¹³C NMR : δ 170.93 ppm for carbonyl carbons .

4.2. GC-MS Analysis

In synthesis workflows, GC-MS is used to detect byproducts like formaldehyde . For (Z)-2-Phenylpropenyl acetate, similar analytical methods would apply.